7-Benzyloxy-4-chloro-6-methoxy cinnoline

• Molecular Formula: C16H13ClN2O2
• Molecular Weight: 300.74 g/mol
• IUPAC Name: 4-chloro-6-methoxy-7-phenylmethoxycinnoline
• InChI: InChI=1S/C16H13ClN2O2/c1-20-15-7-12-13(17)9-18-19-14(12)8-16(15)21-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3
• InChI Key: ZBJBIUWSPOXZDM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=CN=N2)Cl)OCC3=CC=CC=C3

Description

7-Benzyloxy-4-chloro-6-methoxy cinnoline (CAS 286371-49-1) is a high-purity chemical building block of significant interest in medicinal chemistry, particularly in the development of phosphodiesterase 10A (PDE10A) inhibitors . PDE10A is an enzyme highly expressed in the brain and is a prominent therapeutic target for investigating novel treatments for psychiatric and neurological disorders such as schizophrenia and Huntington's disease . This cinnoline derivative serves as a versatile synthetic intermediate. Its molecular structure features a chloro group which acts as a superior leaving group, enabling efficient nucleophilic substitution reactions to create diverse compound libraries for structure-activity relationship (SAR) studies . This compound is strictly for research applications and is not intended for diagnostic or therapeutic use.

Comparison with Similar Compounds

Structural Analogues

7-(Benzyloxy)-4-chloro-6-methoxyquinazoline (CAS 162364-72-9)

• Structure: Quinazoline core (two nitrogen atoms at positions 1 and 3) vs. cinnoline (nitrogens at positions 1 and 2).
• Synthesis : Synthesized via substitution, nitration, reduction, cyclization, and chlorination, yielding 29.2% over five steps .
• Application : Intermediate for Vandetanib, a tyrosine kinase inhibitor .

6-(Benzyloxy)-4-chloro-7-methoxyquinoline (CAS 516526-43-5)

• Structure: Quinoline core (one nitrogen) with substitutions at positions 4, 6, and 5.
• Properties : Molecular weight 299.75 g/mol, LogP 4.48 (indicative of high lipophilicity) .
• Synthetic Relevance : Used in kinase inhibitor development (e.g., Chroma Therapeutics) .

4-Chloro-6,7-dimethoxyquinazolin-2-amine (CAS 221698-39-1)

• Structure: Additional 2-amino and 7-methoxy groups on quinazoline.
• Functionality: The amino group enables hydrogen bonding, enhancing target binding in drug design .

7-Benzyloxy-6-methoxy-3H-quinazolin-4-one (PubChem CID 10540849)

• Structure : Oxo group at position 4 introduces polarity.
• Applications: Potential intermediate for antimetabolites or protease inhibitors .

Physicochemical and Pharmacological Comparisons

Compound	Core Structure	Key Substituents	Molecular Weight (g/mol)	LogP	Key Applications
7-Benzyloxy-4-chloro-6-methoxy cinnoline	Cinnoline	4-Cl, 6-OCH₃, 7-OBn	~296.75 (estimated)	~3.5–4	Hypothesized antitumor/antibacterial
7-(Benzyloxy)-4-chloro-6-methoxyquinazoline	Quinazoline	4-Cl, 6-OCH₃, 7-OBn	299.75	3.8	Vandetanib synthesis
6-(Benzyloxy)-4-chloro-7-methoxyquinoline	Quinoline	4-Cl, 6-OBn, 7-OCH₃	299.75	4.48	Kinase inhibitors
4-Chloro-6,7-dimethoxyquinazolin-2-amine	Quinazoline	4-Cl, 6,7-OCH₃, 2-NH₂	253.68	2.1	Anticancer agents

Key Observations :

• Core Heterocycle: Cinnolines and quinazolines exhibit higher nitrogen content than quinolines, affecting electronic properties and binding interactions.
• Substituent Positioning: The 7-benzyloxy group in cinnoline/quinazoline derivatives improves membrane permeability compared to 6-substituted quinolines .
• Lipophilicity: Higher LogP values (e.g., 4.48 for quinoline derivative ) suggest better blood-brain barrier penetration, relevant for CNS-targeted drugs.

Pharmacological Potential

While direct data for 7-benzyloxy-4-chloro-6-methoxy cinnoline is lacking, related compounds suggest:

• Antitumor Activity : Quinazoline derivatives (e.g., Vandetanib) inhibit EGFR and VEGFR kinases .
• Antibacterial Potential: Cinnoline analogs like cinoxacin target DNA gyrase, similar to quinolones .
• Anti-inflammatory Effects: Methoxy and benzyloxy groups may modulate COX-2 inhibition, as seen in isoquinoline derivatives .

Preparation Methods

Preparation of Nitro Precursor

The synthesis begins with a substituted nitrobenzene derivative. For example:

• Starting material : 1-(4-(benzyloxy)-5-methoxy-2-nitrophenyl)ethanone.

• Enamine formation : Reaction with $N,N$-dimethylformamide dimethyl acetal (DMF-DMA) in toluene at 100–110°C yields (E)-1-(4-(benzyloxy)-5-methoxy-2-nitrophenyl)-3-(dimethylamino)-2-propen-1-one.

Reaction Conditions :

Parameter	Value
Solvent	Toluene
Temperature	100–110°C
Catalyst	None (thermal conditions)
Yield	85–90%

Reductive Cyclization

The nitro group is reduced to an amine, followed by cyclization to form the cinnoline ring:

• Reduction : Sodium dithionite ($\text{Na}_2\text{S}_2\text{O}_4$) in aqueous ethanol at 50–60°C reduces the nitro group to an amine.

• Cyclization : Under acidic conditions (e.g., $\text{H}_2\text{SO}_4$), the amine undergoes intramolecular cyclization to yield 7-benzyloxy-6-methoxy-1H-cinnolin-4-one.

Key Data :

• Cyclization pH : 6.5–8.0 (controlled with $\text{NaHCO}_3$).

• Yield : 70–75% after purification.

Chlorination at Position 4

The 4-keto group is replaced with chloro using chlorinating agents:

• Reagents : Phosphorus oxychloride ($\text{POCl}_3$) or phosphorus pentachloride ($\text{PCl}_5$) in dichloromethane.

• Conditions : Reflux at 80–90°C for 6–8 hours.

Example :
7-Benzyloxy-6-methoxy-1H-cinnolin-4-one (10 mmol) is treated with $\text{POCl}_3$ (30 mmol) in $\text{CH}_2\text{Cl}_2$. The mixture is stirred under reflux, followed by quenching with ice-water and extraction to isolate 7-benzyloxy-4-chloro-6-methoxy cinnoline.

Yield : 80–85%.

Alternative Routes and Modifications

Nucleophilic Aromatic Substitution

A pre-formed cinnoline core can undergo functionalization:

• Benzyloxy introduction : Reaction of 4-chloro-6-methoxy-7-hydroxycinnoline with benzyl bromide in $\text{DMF}$, using $\text{K}_2\text{CO}_3$ as a base.

Conditions :

Parameter	Value
Solvent	$\text{DMF}$
Temperature	60–70°C
Reaction Time	4–6 hours
Yield	75–80%

Microwave-Assisted Synthesis

Recent advancements utilize microwave irradiation to accelerate cyclization:

• Cyclization time : Reduced from 8 hours to 30 minutes.

• Yield Improvement : 90% vs. 70% conventional.

Critical Analysis of Methodologies

Yield Optimization

• Chlorination Efficiency : $\text{POCl}_3$ outperforms $\text{PCl}_5$, providing higher yields (85% vs. 70%).

• Cyclization pH : Maintaining pH 7.0–7.5 prevents side reactions (e.g., over-acidification leading to decomposition).

Industrial Scalability

• Safety : Reductive cyclization with $\text{Na}_2\text{S}_2\text{O}_4$ avoids high-pressure hydrogenation, enhancing operational safety.

• Cost : Benzyl bromide is cost-effective compared to bespoke coupling agents .

Q & A

Basic Research Questions

Q. What are the key considerations in designing a synthetic route for 7-Benzyloxy-4-chloro-6-methoxy cinnoline?

• Methodological Answer : Prioritize regioselectivity when introducing substituents (e.g., benzyloxy and methoxy groups). Benzyl bromide is commonly used for benzyloxy group installation via nucleophilic substitution, while methoxy groups may require protection/deprotection strategies to avoid side reactions. Reaction conditions (e.g., temperature, solvent polarity) must balance reactivity and stability, as harsh conditions may lead to decomposition .
• Analytical Validation : Use NMR (1H/13C) to confirm substitution patterns and LC-MS/HPLC (≥95% purity criteria) to assess intermediate purity .

Q. Which spectroscopic and chromatographic methods are most effective for characterizing 7-Benzyloxy-4-chloro-6-methoxy cinnoline?

• Methodological Answer :

• 1H NMR : Resolve aromatic proton splitting patterns to verify substitution positions (e.g., benzyloxy at C7 vs. C6). Coupling constants can differentiate between ortho/meta/para substituents .
• X-ray Crystallography : Resolve ambiguities in regiochemistry, particularly if NMR data are inconclusive .
• LC-MS : Monitor reaction progress and detect trace impurities (e.g., dehalogenated byproducts) .

Advanced Research Questions

Q. How can researchers address regioselectivity challenges during the synthesis of 7-Benzyloxy-4-chloro-6-methoxy cinnoline?

• Methodological Answer :

• Directed Metalation : Use directing groups (e.g., halogens, methoxy) to control electrophilic substitution positions. For example, the chloro group at C4 may direct subsequent functionalization .
• Computational Modeling : Pre-screen reaction pathways using DFT calculations to predict favorable substitution sites and transition states .
  • Case Study : In analogous quinoline derivatives, steric hindrance from the benzyloxy group at C7 reduced reactivity at adjacent positions, favoring substitution at C6 .

Q. What strategies mitigate decomposition of 7-Benzyloxy-4-chloro-6-methoxy cinnoline under acidic or oxidative conditions?

• Methodological Answer :

• Stability Profiling : Conduct accelerated stability studies (e.g., 40°C/75% RH) with HPLC monitoring to identify degradation pathways (e.g., hydrolysis of benzyloxy groups) .
• Surface Interactions : Minimize adsorption onto labware (e.g., glass, polymers) by using inert coatings or additives, as surface chemistry can catalyze degradation .

Q. How can computational methods predict the reactivity of 7-Benzyloxy-4-chloro-6-methoxy cinnoline in novel reactions?

• Methodological Answer :

• DFT/Molecular Dynamics : Simulate reaction trajectories to identify plausible intermediates and transition states. For example, model the cleavage of the benzyloxy group under reductive conditions .
• Docking Studies : Predict binding affinities for pharmacological applications, though this requires validated structural data (e.g., X-ray or cryo-EM) .

Q. What are the best practices for handling and storing 7-Benzyloxy-4-chloro-6-methoxy cinnoline to ensure long-term stability?

• Methodological Answer :

• Storage : Keep in airtight, light-resistant containers under inert gas (N2/Ar) at –20°C to prevent oxidation and hydrolysis .
• Handling : Use gloveboxes for moisture-sensitive steps, and avoid contact with reactive metals (e.g., aluminum) that may catalyze decomposition .

Data Contradictions and Resolution

• Evidence Conflict : While reports successful synthesis of a related quinoline derivative using benzyl bromide, notes potential variability in purity (>97% vs. ≥95% in ). Researchers should validate batch-specific purity via orthogonal methods (e.g., NMR + LC-MS) and optimize recrystallization solvents (e.g., EtOAc/hexane) to resolve discrepancies .